![molecular formula C19H23ClN6O B6269680 N-[2-amino-1-(naphthalen-2-yl)ethyl]-5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-a]azepine-7-carboxamide hydrochloride CAS No. 2470436-31-6](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-5H,6H,7H,8H,9H-[1,2,3,4]tetrazolo[1,5-a]azepine-7-carboxamide hydrochloride
Overview
Description
The compound contains a naphthalene moiety, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings . It also contains an amine group (-NH2), a carboxamide group (CONH2), and a tetrazolo group, which is a five-membered ring containing four nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a polycyclic ring system. The naphthalene moiety would contribute significant aromatic character to the molecule, while the amine, carboxamide, and tetrazolo groups would introduce a variety of potential hydrogen bonding and dipole-dipole interactions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the various functional groups. The amine group could act as a nucleophile or base in many reactions, while the carboxamide group could participate in a variety of condensation and hydrolysis reactions. The tetrazolo ring could also undergo reactions at the nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the naphthalene moiety would likely make the compound relatively nonpolar and hydrophobic, while the amine, carboxamide, and tetrazolo groups could introduce some polarity and potential for hydrogen bonding .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-naphthylamine with ethyl bromoacetate to form N-ethyl-2-(naphthalen-2-yl)acetamide. This intermediate is then reacted with sodium azide and copper sulfate to form the tetrazole ring. The resulting compound is then reacted with phosgene to form the carboxylic acid chloride, which is then reacted with ammonia to form the final product as a hydrochloride salt.", "Starting Materials": [ "2-naphthylamine", "ethyl bromoacetate", "sodium azide", "copper sulfate", "phosgene", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-naphthylamine is reacted with ethyl bromoacetate in the presence of a base such as potassium carbonate to form N-ethyl-2-(naphthalen-2-yl)acetamide.", "Step 2: N-ethyl-2-(naphthalen-2-yl)acetamide is then reacted with sodium azide and copper sulfate in a solvent such as DMF to form the tetrazole ring.", "Step 3: The resulting compound is then reacted with phosgene in the presence of a base such as triethylamine to form the carboxylic acid chloride.", "Step 4: The carboxylic acid chloride is then reacted with ammonia in a solvent such as methanol to form the final product as a hydrochloride salt." ] } | |
CAS RN |
2470436-31-6 |
Molecular Formula |
C19H23ClN6O |
Molecular Weight |
386.9 |
Purity |
87 |
Origin of Product |
United States |
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